Cas no 890937-34-5 (1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890937-34-5
• MF: C₂₀H₁₈ClN₅
• MW: 363.843422412872
• CID: 6472011
• Update Time: 2025-05-24

1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-

• Inchi： 1S/C20H18ClN5/c1-12-5-4-6-17(14(12)3)25-19-16-10-24-26(20(16)23-11-22-19)18-9-15(21)8-7-13(18)2/h4-11H,1-3H3,(H,22,23,25)
• InChI Key： YRRMEHVIWMEZHQ-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=CC(C)=C2C)=C2C=NN(C3=CC(Cl)=CC=C3C)C2=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 508.7±50.0 °C(Predicted)
• pka: 3.18±0.30(Predicted)

Additional information on 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-34-5)

The compound 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 890937-34-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused pyrazolo[3,4-d]pyrimidine core, has garnered attention due to its structural complexity and potential therapeutic applications. The presence of chloro and methyl substituents on the aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine scaffolds in drug discovery. These compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific arrangement of substituents in 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine enhances its interactions with biological targets, potentially leading to improved efficacy and selectivity. This has prompted researchers to explore its pharmacological profile in detail.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The chloro and methyl groups play a crucial role in modulating the reactivity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with modern trends in green chemistry, emphasizing sustainability and efficiency.

One of the most compelling aspects of 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that similar pyrazolo[3,4-d]pyrimidine derivatives can disrupt signaling pathways such as MAPK and PI3K/Akt. The structural features of this compound suggest it may exhibit inhibitory activity against these enzymes, offering a novel approach to cancer therapy.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest. This property is particularly relevant for treating central nervous system (CNS) disorders. By optimizing its pharmacokinetic profile, researchers aim to enhance its bioavailability and therapeutic potential. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound interacts with biological targets at the atomic level.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging machine learning algorithms and quantum mechanics-based methods, scientists can predict the binding affinity and toxicity profiles of 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine before conducting expensive wet-lab experiments. This approach accelerates the drug development process and reduces the likelihood of failure in later stages.

In conclusion, 1-(5-chloro-2-methylphenyl)-N-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-34-5) is a structurally intriguing compound with significant therapeutic potential. Its unique chemical properties make it an attractive candidate for further research in oncology and other disease areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.